N-(2-tert-butylsulfanylethyl)thiophene-2-carboxamide

• IUPAC Name: N-(2-tert-butylsulfanylethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C11H17NOS2/c1-11(2,3)15-8-6-12-10(13)9-5-4-7-14-9/h4-5,7H,6,8H2,1-3H3,(H,12,13)
• InChI Key: ZTWMHMRCGQOATJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCCNC(=O)C1=CC=CS1
• Molecular Formula: C11H17NOS2
• Molecular Weight: 243.4 g/mol

Description

N-(2-tert-butylsulfanylethyl)thiophene-2-carboxamide is a chemical compound that has been studied for its potential use in scientific research. It is a thiophene-based compound that has shown promise in a variety of applications, including as a tool for studying biological processes and as a potential therapeutic agent.

Mechanism of Action

The mechanism of action of N-(2-tert-butylsulfanylethyl)thiophene-2-carboxamide is not fully understood, but it is thought to involve interactions with ion channels in neurons. Specifically, the compound has been shown to inhibit the activity of certain potassium channels, which could lead to an increase in neuronal excitability.
Biochemical and Physiological Effects:
Studies have shown that N-(2-tert-butylsulfanylethyl)thiophene-2-carboxamide has a number of biochemical and physiological effects. These include an increase in neuronal excitability, as well as changes in the activity of certain ion channels in neurons. The compound has also been shown to have an effect on the release of neurotransmitters, which could have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-tert-butylsulfanylethyl)thiophene-2-carboxamide in lab experiments is its specificity for certain ion channels in neurons. This allows researchers to study the effects of the compound on these channels in a controlled manner. However, one limitation of using the compound is its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are a number of future directions for research on N-(2-tert-butylsulfanylethyl)thiophene-2-carboxamide. One area of interest is in the development of new therapeutic agents based on the compound's activity on ion channels in neurons. Another area of interest is in the study of the compound's effects on other biological processes, such as the immune system. Finally, future research could focus on developing new synthesis methods for the compound, which could improve its availability for scientific research.

Synthesis Methods

The synthesis of N-(2-tert-butylsulfanylethyl)thiophene-2-carboxamide involves the reaction of 2-bromoethyl tert-butyl sulfide with thiophene-2-carboxylic acid in the presence of a base. The resulting product is then purified using column chromatography.

Scientific Research Applications

N-(2-tert-butylsulfanylethyl)thiophene-2-carboxamide has been studied for its potential use in a variety of scientific research applications. One area of interest is in the study of biological processes, particularly those related to the nervous system. The compound has been shown to have an effect on the activity of certain ion channels in neurons, which could have implications for the treatment of neurological disorders.